Cas no 19466-41-2 (Rubrosteron)

Rubrosteron Properties

Names and Identifiers

• Rubrosterone
• (2S,3R,5R,9R,10R,13S)-2,3,14-trihydroxy-10,13-dimethyl-1,2,3,4,5,9,11, 12,15,16-decahydrocyclopenta[a]phenanthrene-6,17-dione
• (2beta,3beta,5beta)-2,3,14-Trihydroxyandrost-7-ene-6,17-dione
• 2β,3β,14-Trihydroxy-5β-androst-7-ene-6,17-dione
• Rubrosteron
• Q7376194
• (2.BETA.,3.BETA.,5.BETA.)-2,3,14-TRIHYDROXYANDROST-7-ENE-6,17-DIONE
• CS-0066184
• FS-7139
• Q-100966
• Androst-7-ene-6,17-dione, 2,3,14-trihydroxy-, (2.beta.,3.beta.,5.beta.)-
• HY-117484
• CHEMBL2087163
• 2.BETA.,3.BETA.,14.ALPHA.-TRIHYDROXY-5.BETA.-ANDROST-7-ENE-6,17-DIONE
• OMQCWEJQYPUGJG-DTDIXVHCSA-N
• (2S,3R,5R,9R,10R,13S,14R)-2,3,14-trihydroxy-10,13-dimethyl-1,2,3,4,5,9,11,12,15,16-decahydrocyclopenta[a]phenanthrene-6,17-dione
• SCHEMBL13649197
• ND477TPA7H
• 2,3,14-Trihydroxyandrost-7-ene-6,17-dione #
• 5.beta.-Androst-7-ene-6,17-dione, 2.beta.,3.beta.,14-trihydroxy-
• 19466-41-2
• AKOS030589873
• Androst-7-ene-6,17-dione,2,3,14-trihydroxy-, (2b,3b,5b)-
• 2,3,14-Trihydroxyandrost-7-ene-6,17-dione
• 2,3,14-trihydroxy-10,13-dimethyl-1,2,3,4,5,9,11,12,15,16-decahydrocyclopenta[a]phenanthrene-6,17-dione
• AKOS037514892
• DTXSID90865044
• (2S,3R,5R,9R,10R,13S,14R)-2,3,14-trihydroxy-10,13-dimethyl-1,2,3,4,5,9,11,12,15,16-decahydrocyclopenta(a)phenanthrene-6,17-dione
• 5beta-Androst-7-ene-6,17-dione, 2beta,3beta,14-trihydroxy-
• DA-57569
• +Expand

• InChIKey： OMQCWEJQYPUGJG-DTDIXVHCSA-N
• Inchi： InChI=1S/C19H26O5/c1-17-9-15(22)14(21)8-12(17)13(20)7-11-10(17)3-5-18(2)16(23)4-6-19(11,18)24/h7,10,12,14-15,21-22,24H,3-6,8-9H2,1-2H3/t10-,12-,14+,15-,17+,18+,19+/m0/s1
• SMILES： O[C@H]1[C@@H](O)C[C@@]2([C@H]3CC[C@@]4(C(CC[C@@]4(O)C3=CC(=O)[C@@H]2C1)=O)C)C

Computed Properties

• Exact Mass: 334.17800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 334.178
• Heavy Atom Count: 24
• Complexity: 654
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 94.8A^2

Experimental Properties

• LogP: 1.14390
• PSA: 94.83000
• Refractive Index: 1.609
• Boiling Point: 540.7±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.3 mmHg at 25°C
• Flash Point: 294.8±26.6 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3